2-bromo-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 2-bromo-N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C17H14BrNO3S/c18-14-5-2-1-4-13(14)16(20)19-11-17(21,12-7-8-22-10-12)15-6-3-9-23-15/h1-10,21H,11H2,(H,19,20)
• InChI Key: WVBUTFLTXINRSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(C2=COC=C2)(C3=CC=CS3)O)Br
• Molecular Formula: C17H14BrNO3S
• Molecular Weight: 392.3 g/mol
• CAS No.: 2034265-31-9

Description

2-bromo-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H14BrNO3S and its molecular weight is 392.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Furan and thiophene derivatives are synthesized through various methods, highlighting the versatility of these heterocyclic compounds. Aleksandrov and El’chaninov (2017) described the synthesis of N-(1-Naphthyl)furan-2-carboxamide and its subsequent conversion to 2-(furan-2-yl)benzo[e][1,3]benzothiazole through electrophilic substitution reactions, illustrating the potential for creating complex heterocyclic systems from simpler furan derivatives (Aleksandrov & El’chaninov, 2017). Banks et al. (1986) demonstrated the preparation of substituted thieno[3,4-b]furans, highlighting the chemical properties associated with ketones, enols, and β-keto esters in these systems, which could be relevant for the design and application of the queried compound (Banks, Barker, & Huddleston, 1986).

Photophysical Properties and Applications

The photoinduced direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones demonstrated by Jin Zhang et al. (2017) to produce highly functionalized polyheterocyclic compounds suggests potential applications in photophysical and electronic materials (Jin Zhang et al., 2017). This research underscores the utility of furan and thiophene derivatives in synthesizing materials with unique electronic properties.

Antimicrobial Activities

The synthesis and investigation of N-(4-bromophenyl)furan-2-carboxamide derivatives by Siddiqa et al. (2022) for antibacterial activities against drug-resistant bacteria suggest potential pharmaceutical applications. The study highlighted the effectiveness of these compounds against various bacteria, indicating the relevance of furan derivatives in developing new antimicrobial agents (Siddiqa et al., 2022).

Electronic and Electrochemical Applications

Research by Se Hun Kim et al. (2011) on phenothiazine derivatives with furan linkers for dye-sensitized solar cells, where the furan-conjugated linker improved solar energy-to-electricity conversion efficiency, showcases the potential of furan derivatives in renewable energy technologies (Se Hun Kim et al., 2011).